Corticatic acid A
Corticatic acid A
Brand Name:
Vulcanchem
CAS No.:
160219-89-6
VCID:
VC0223234
InChI:
InChI=1S/C31H44O3/c1-2-30(32)28-26-24-22-20-18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31(33)34/h1,6,8,23,25-26,28,30,32H,3-5,7,9-11,13,15-22,24H2,(H,33,34)/b8-6-,25-23-,28-26+
SMILES:
C#CC(C=CCCCCCC#CCC=CCCCCCCCCCCCC=CC#CC(=O)O)O
Molecular Formula:
C31H44O3
Molecular Weight:
464.7 g/mol
Corticatic acid A
CAS No.: 160219-89-6
Main Products
VCID: VC0223234
Molecular Formula: C31H44O3
Molecular Weight: 464.7 g/mol
| CAS No. | 160219-89-6 |
|---|---|
| Product Name | Corticatic acid A |
| Molecular Formula | C31H44O3 |
| Molecular Weight | 464.7 g/mol |
| IUPAC Name | (4Z,17Z,27E)-29-hydroxyhentriaconta-4,17,27-trien-2,20,30-triynoic acid |
| Standard InChI | InChI=1S/C31H44O3/c1-2-30(32)28-26-24-22-20-18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31(33)34/h1,6,8,23,25-26,28,30,32H,3-5,7,9-11,13,15-22,24H2,(H,33,34)/b8-6-,25-23-,28-26+ |
| Standard InChIKey | ACNZSZPAYNDIRJ-SWFYLXDKSA-N |
| Isomeric SMILES | C#CC(/C=C/CCCCCC#CC/C=C\CCCCCCCCCCC/C=C\C#CC(=O)O)O |
| SMILES | C#CC(C=CCCCCCC#CCC=CCCCCCCCCCCCC=CC#CC(=O)O)O |
| Canonical SMILES | C#CC(C=CCCCCCC#CCC=CCCCCCCCCCCCC=CC#CC(=O)O)O |
| Synonyms | corticatic acid A corticatic acid B |
| PubChem Compound | 6443296 |
| Last Modified | Nov 11 2021 |
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